2-(2,2-Diphenylpentyl)quinuclidine

• Molecular Formula: C24H31N
• Molecular Weight: 333.5 g/mol
• IUPAC Name: 2-(2,2-diphenylpentyl)-1-azabicyclo[2.2.2]octane
• InChI: InChI=1S/C24H31N/c1-2-15-24(21-9-5-3-6-10-21,22-11-7-4-8-12-22)19-23-18-20-13-16-25(23)17-14-20/h3-12,20,23H,2,13-19H2,1H3
• InChI Key: SGXVRWUBWMJFOV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CC1CC2CCN1CC2)(C3=CC=CC=C3)C4=CC=CC=C4

Description

2-(2,2-Diphenylpentyl)quinuclidine is a useful research compound. Its molecular formula is C24H31N and its molecular weight is 333.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.50 Parts of 2-(2,2-diphenyl-4-pentenyl)-1-azabicyclo[2.2.2]octane is dissolved in 50 parts by volume of ethanol. This solution is then added to a Parr hydrogenation bottle which contains 0.05 parts of 5% palladium-on-carbon. The mixture is hydrogenated at room temperature and atmosphere pressure using a 50 ml buret to measure hydrogen uptake. After the hydrogenation is completed the catalyst is removed by filtration. The solution is then stripped in vacuo to afford a gum. Crystallization of this gum from methanol/water affords a white solid which is dried in vacuo at 60° C. for 4 hours to give 2-(2,2-diphenylpentyl)-1-azabicyclo[2.2.2]octane. This compound melts at about 115°-117.5° C. and is represented by the following structural formula ##STR8##